Cas no 5553-92-4 (2-(4-Methoxybenzyl)malononitrile)
5553-92-4 structure
Product Name:2-(4-Methoxybenzyl)malononitrile
CAS No:5553-92-4
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD00231623
CID:370820
PubChem ID:2764141
Update Time:2025-04-19
2-(4-Methoxybenzyl)malononitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Methoxybenzyl)malononitrile
- 2-[(4-methoxyphenyl)methyl]propanedinitrile
- Propanedinitrile,2-[(4-methoxyphenyl)methyl]-
- 1,1-dicyano-2-(4-methoxyphenyl)ethane
- 2-(2-OXOPROPYL)-2H-TETRAZOLE
- 4-(Methoxybenzyl)malodinitril
- 4-methoxybenzylmalononitrile
- HMS1366K05
- methoxybenzylmalononitrile
- (4-methoxybenzyl)malononitrile
- CS-0453563
- FT-0680506
- SCHEMBL1443223
- MFCD00231623
- J-506030
- DTXSID80377323
- 5553-92-4
- COBXCBXJIZCGGM-UHFFFAOYSA-N
- 6K-004
- AKOS005070891
- Bionet2_000929
-
- MDL： MFCD00231623
- Inchi： 1S/C11H10N2O/c1-14-11-4-2-9(3-5-11)6-10(7-12)8-13/h2-5,10H,6H2,1H3
- InChI Key： COBXCBXJIZCGGM-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1)CC(C#N)C#N
Computed Properties
- Exact Mass: 186.07900
- Monoisotopic Mass: 186.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 56.8Ų
Experimental Properties
- Melting Point: 88-91°C
- PSA: 56.81000
- LogP: 1.90106
2-(4-Methoxybenzyl)malononitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(4-Methoxybenzyl)malononitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019140902-5g |
2-(4-Methoxybenzyl)malononitrile |
5553-92-4 | 95% | 5g |
$704.98 | 2023-09-01 | |
| Apollo Scientific | OR32986-1g |
2-[(4-Methoxyphenyl)methyl]propanedinitrile |
5553-92-4 | 95% | 1g |
£168.00 | 2025-02-19 | |
| Apollo Scientific | OR32986-5g |
2-[(4-Methoxyphenyl)methyl]propanedinitrile |
5553-92-4 | 95% | 5g |
£504.00 | 2025-02-19 | |
| abcr | AB158940-1 g |
2-(4-Methoxybenzyl)malononitrile, 95%; . |
5553-92-4 | 95% | 1 g |
€240.40 | 2023-07-20 | |
| abcr | AB158940-5 g |
2-(4-Methoxybenzyl)malononitrile, 95%; . |
5553-92-4 | 95% | 5 g |
€637.30 | 2023-07-20 | |
| abcr | AB158940-10 g |
2-(4-Methoxybenzyl)malononitrile, 95%; . |
5553-92-4 | 95% | 10 g |
€1,032.90 | 2023-07-20 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M170964-1g |
2-(4-Methoxybenzyl)malononitrile |
5553-92-4 | 1g |
￥1,973.00 | 2021-05-21 | ||
| Key Organics Ltd | 6K-004-1MG |
2-(4-Methoxybenzyl)malononitrile |
5553-92-4 | >95% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 6K-004-5MG |
2-(4-Methoxybenzyl)malononitrile |
5553-92-4 | >95% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 6K-004-10MG |
2-(4-Methoxybenzyl)malononitrile |
5553-92-4 | >95% | 10mg |
£63.00 | 2025-02-09 |
2-(4-Methoxybenzyl)malononitrile Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5553-92-4 (2-(4-Methoxybenzyl)malononitrile) Related Products
- 23767-72-8(1,1,2,2-Cyclopropanetetracarbonitrile,(4-methoxyphenyl)-)
- 61715-62-6(1,1,2,2-Cyclobutanetetracarbonitrile, 3-(4-methoxyphenyl)-)
- 72035-46-2(4-Methoxy-α-(4-methoxyphenyl)benzenepropanenitrile)
- 771560-29-3(Propanedinitrile,2-[(3-ethoxyphenyl)methyl]-)
- 140668-87-7(1,1,2,2-Ethanetetracarbonitrile, 1,2-bis(4-methoxyphenyl)-)
- 204573-66-0(Butanedinitrile, 2,3-bis[(4-methoxyphenyl)methyl]-)
- 10432-50-5(1,1,2,2-Cyclopropanetetracarbonitrile,3-(4-methoxyphenyl)-3-methyl-)
- 7497-45-2( )
- 771549-71-4(Propanedinitrile,2-[(4-methoxy-2-methylphenyl)methyl]-)
- 771562-42-6(Propanedinitrile,2-[(4-methoxy-3-methylphenyl)methyl]-)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
